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Introduction

2-Nitrodiphenylamine (2-NDPA), with the chemical formula C₁₂H₁₀N₂O₂, is a nitrated aromatic

amine derivative of diphenylamine.[1][2] It is an organic compound typically appearing as an

orange-red to red-brown crystalline solid, often in the form of flakes or powder.[1][3][4] This

technical guide provides a comprehensive overview of the physical and chemical properties,

experimental protocols, and key applications of 2-Nitrodiphenylamine, intended for

researchers, scientists, and professionals in drug development and chemical industries.

Identified by its CAS Number 119-75-5, 2-NDPA is primarily recognized for its critical role as a

stabilizer in explosives and propellants, particularly those containing nitric acid esters like

nitrocellulose or nitroglycerin.[1][2][5] It effectively extends the shelf-life and ensures the safety

of these materials by neutralizing decomposition products such as nitrogen oxides.[1][3]

Beyond this primary application, it serves as a vital intermediate in organic synthesis, notably

for dyes and pigments, and has applications as a solvent dye.[2][3][5]

Physical and Chemical Properties
2-Nitrodiphenylamine is a polar but hydrophobic molecule.[1] It is generally stable under

normal conditions but may be sensitive to prolonged air exposure and should be stored in a
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dark, inert atmosphere.[3][5]

Quantitative Physical Data
The fundamental physical properties of 2-Nitrodiphenylamine are summarized in the table

below.

Property Value Source(s)

Molecular Formula C₁₂H₁₀N₂O₂ [1][3][4]

Molecular Weight 214.22 g/mol [3][4]

Melting Point 74-76 °C (165-167 °F) [1][2][3]

Boiling Point 346 °C at 760 mmHg [2][3]

Density 1.36 g/cm³ [3][5][6]

Vapor Density 10.7 (vs. air) [6][7][8]

Vapor Pressure 4.83 x 10⁻⁶ mmHg at 25°C [9][10]

pKa -3.39 ± 0.20 (Predicted) [5][9]

Refractive Index 1.6660 (Estimate) [5][8]

Solubility
2-Nitrodiphenylamine is characterized by its low solubility in water but shows slight solubility

in several organic solvents.[3][4][5]
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Solvent Solubility Source(s)

Water
Negligible / Insoluble (< 1

mg/mL at 22°C)
[4][5][9]

Chloroform Slightly soluble [3][5]

DMSO Slightly soluble [3][5]

Methanol Slightly soluble [3][5]

Acetone Soluble [4][11]

Ethanol Slightly soluble [12]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-
Nitrodiphenylamine.

Technique Data Highlights Source(s)

¹H NMR 90 MHz in CDCl₃ [10]

¹³C NMR in CDCl₃ [10]

Mass Spec (GC-MS)
Major peaks at m/z 167, 214,

169, 136
[4]

IR Spectroscopy
KBr disc, CCl₄ solution, nujol

mull available
[10]

UV-Vis Spectroscopy Data available [4][10]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 2-Nitrodiphenylamine
are essential for its practical application in research and industry.

Synthesis Protocol: Ullmann-Goldberg Type Reaction
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One common method for synthesizing 2-Nitrodiphenylamine involves a copper-catalyzed N-

arylation reaction. The following protocol is adapted from established procedures.[5][13]

Reactants:

2-Nitrophenylboronic acid (1 mmol)

Aniline (1.2 mmol)

Potassium fluoride (KF, 2 mmol)

Copper-immobilized catalyst (Cu-IS-AMBA-MNPs, 0.025 mmol)

Dimethyl sulfoxide (DMSO, 4 mL)

Procedure:

Combine 2-nitrophenylboronic acid, aniline, potassium fluoride, and the copper catalyst in a

reaction vessel containing DMSO.

Heat the mixture to 130°C under a nitrogen atmosphere with vigorous stirring for 2 hours.

After the reaction is complete, cool the mixture and separate the magnetic copper catalyst

using an external magnet.

Wash the recovered catalyst with dry dichloromethane (CH₂Cl₂) for reuse.

Evaporate the solvent from the reaction mixture using a rotary evaporator.

To the residue, add ethyl acetate and water for extraction.

Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

Evaporate the solvent under reduced pressure to yield the crude product.

Purification Protocol
The crude 2-Nitrodiphenylamine obtained from synthesis can be purified to achieve high

purity (>98%).[13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b016788?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4113940.htm
https://www.chemicalbook.com/synthesis/2-nitrodiphenylamine.htm
https://www.benchchem.com/product/b016788?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-nitrodiphenylamine.htm
https://patents.google.com/patent/RU2447058C1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methods:

Column Chromatography: Purify the crude product using column chromatography with a

mobile phase of ethyl acetate/n-hexane.[13]

Recrystallization: Dissolve the crude or column-purified product in a minimal amount of hot

80% ethanol. Allow the solution to cool slowly to form crystals, which are then filtered and

dried.[14]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for determining the purity of 2-Nitrodiphenylamine and its

concentration in various matrices, such as propellants.[15][16][17]

Methodology:

Column: Reverse-phase (RP) C18 column (e.g., Newcrom R1).[15]

Mobile Phase: A mixture of acetonitrile and water, often with an acid modifier like phosphoric

acid or formic acid for Mass Spectrometry compatibility.[15]

Detection: UV detector, as 2-Nitrodiphenylamine has strong UV absorbance.

Sample Preparation: Accurately weigh the sample and dissolve it in a suitable solvent (e.g.,

acetonitrile). Filter the solution through a 0.45 µm filter before injection.

Analysis: Inject the sample into the HPLC system. The retention time and peak area are

used to identify and quantify 2-Nitrodiphenylamine by comparing it against a certified

reference standard.

Chemical Reactivity and Visualization
The primary industrial function of 2-Nitrodiphenylamine is as a stabilizer for nitrocellulose-

based propellants.[5] This involves a chemical reaction pathway where it scavenges nitrogen

oxides (NOx), which are produced during the slow decomposition of the propellant. This action

prevents autocatalytic decomposition, thereby extending the propellant's shelf life.[1][3]
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The stabilization process begins with the reaction of 2-NDPA with NOx, leading to the formation

of N-nitroso-2-nitrodiphenylamine (NO-2NDPA).[18][19] This intermediate can then undergo

further reactions, including oxidation and rearrangement, to form more stable C-dinitro

compounds like 2,2'- and 2,4'-dinitrodiphenylamine.[18][19]

Below are Graphviz diagrams illustrating key workflows and the chemical stabilization pathway.
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Diagram 1: General workflow for the synthesis of 2-Nitrodiphenylamine.
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Diagram 2: Analytical workflow for 2-Nitrodiphenylamine using HPLC.
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Diagram 3: Chemical pathway of propellant stabilization by 2-Nitrodiphenylamine.

Safety and Handling
2-Nitrodiphenylamine is classified as an irritant, causing skin, eye, and respiratory tract

irritation.[4][7] Exposure may also lead to methemoglobinemia, a condition where hemoglobin's

ability to carry oxygen is reduced.[4][5][11]

Handling Precautions:

Use in a well-ventilated area.[7][20]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and respiratory protection.[7]

Avoid generating dust.[7][21]

Wash hands thoroughly after handling.[7]

Store in a tightly closed container in a cool, dry place away from incompatible substances

like strong oxidizers, acids, and bases.[4][5][7]

Spill and First Aid:
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In case of a spill, remove ignition sources, dampen the solid material with a solvent like

acetone, and transfer it to a suitable disposal container.[4][11]

For eye contact, flush immediately with plenty of water for at least 15 minutes.[7]

For skin contact, flush with plenty of water while removing contaminated clothing.[7]

If inhaled, move to fresh air.[7]

Seek medical attention in all cases of significant exposure.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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